Cas no 6641-59-4 (Benzoic acid,2-[3-(trifluoromethyl)phenoxy]-)

• Product Name: Benzoic acid,2-[3-(trifluoromethyl)phenoxy]-
• CAS No: 6641-59-4
• MF: C₁₄H₉F₃O₃
• MW: 282.214674711227
• CID: 512328
• PubChem ID: 240861
• Update Time: 2025-06-08

Benzoic acid,2-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[3-(trifluoromethyl)phenoxy]-
• 2-(3-Trifluoromethyl-phenoxy)benzoic acid
• 2-(3-TRIFLUOROMETHYL-PHENOXY)-BENZOIC ACID
• 3-(3-TRIFLUOROMETHYL-PHENOXY)-BENZOIC ACID
• 3-[3-(trifluoromethyl)phenoxy]benzoic acid
• 2-(2-BROMO-6-CHLOROPHENYL)AMINO)-PHENYLACETIC ACID SODIUM SALT
• 2-<3-(trifluoromethyl)phenoxy>benzoic acid
• RARECHEM AL BE 0537
• 6641-59-4
• CHEMBL3941655
• 2-(3-(Trifluoromethyl)phenoxy)benzoicacid
• 2-(3-(Trifluoromethyl)phenoxy)benzoic acid
• AKOS011514649
• SCHEMBL6791603
• XIFJQCRCHLSUSL-UHFFFAOYSA-M
• 2-[3-(trifluoromethyl)phenoxy]benzoic acid
• NSC47655
• NSC-47655
• DTXSID60985066
• A1-39381

• MDL： MFCD09701433
• Inchi： 1S/C14H9F3O3/c15-14(16,17)9-4-3-5-10(8-9)20-12-7-2-1-6-11(12)13(18)19/h1-8H,(H,18,19)
• InChI Key： XIFJQCRCHLSUSL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1C=CC=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 282.05000
• Monoisotopic Mass: 325.097703
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.9
• XLogP3: 4

Experimental Properties

• Density: 1.369
• Boiling Point: 344.8 °C at 760 mmHg
• Flash Point: 162.3 °C
• Refractive Index: 1.539
• PSA: 46.53000
• LogP: 4.19590

Additional information on Benzoic acid,2-[3-(trifluoromethyl)phenoxy]-

Comprehensive Overview of Benzoic acid,2-[3-(trifluoromethyl)phenoxy]- (CAS No. 6641-59-4)

Benzoic acid,2-[3-(trifluoromethyl)phenoxy]-, with the CAS registry number 6641-59-4, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trifluoromethylphenoxy moiety, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "Benzoic acid derivatives", "trifluoromethylphenoxy compounds", and "CAS 6641-59-4 applications" to explore its potential uses.

The structural uniqueness of Benzoic acid,2-[3-(trifluoromethyl)phenoxy]- lies in its combination of a benzoic acid backbone and a trifluoromethylphenoxy group. This configuration enhances its stability and reactivity, making it a preferred choice for synthesizing high-performance materials and bioactive molecules. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such compounds, as they often serve as key building blocks in eco-friendly processes. Searches related to "sustainable chemical intermediates" and "green synthesis of benzoic acid derivatives" reflect this growing interest.

In the pharmaceutical industry, Benzoic acid,2-[3-(trifluoromethyl)phenoxy]- is frequently explored for its potential in drug development. Its trifluoromethyl group is known to improve the metabolic stability and bioavailability of drug candidates, a topic often queried as "CF3 group in drug design". Additionally, its applications in agrochemicals, such as the development of novel pesticides and herbicides, align with the rising demand for "next-generation crop protection agents". These applications underscore the compound's versatility and relevance in addressing modern challenges.

From a material science perspective, Benzoic acid,2-[3-(trifluoromethyl)phenoxy]- is investigated for its role in creating advanced polymers and coatings. The trifluoromethylphenoxy group contributes to enhanced thermal and chemical resistance, making it suitable for high-performance applications. Queries like "fluorinated polymers" and "high-temperature-resistant coatings" often lead to discussions involving this compound. Its compatibility with cutting-edge technologies, such as 3D printing materials and nanocomposites, further expands its utility.

The synthesis and purification of Benzoic acid,2-[3-(trifluoromethyl)phenoxy]- require precise control over reaction conditions, a topic frequently searched as "optimized synthesis of trifluoromethylphenoxy compounds". Advances in catalytic methods and solvent systems have improved the efficiency of its production, reducing environmental impact. This aligns with the broader industry shift toward "cost-effective and scalable chemical processes", a key concern for manufacturers and researchers alike.

In conclusion, Benzoic acid,2-[3-(trifluoromethyl)phenoxy]- (CAS No. 6641-59-4) stands out as a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties and adaptability to modern trends, such as sustainability and high-performance materials, ensure its continued relevance in scientific and industrial domains. As research progresses, this compound is likely to play an even greater role in addressing global challenges and driving innovation.